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Compound of Interest

Compound Name: Methyl 2,2,2-trimethoxyacetate

Cat. No.: B102204

Disclaimer: This guide provides safety and handling information for Methyl Trimethylacetate
(CAS No. 598-98-1), also known as methyl pivalate. No specific safety data could be found for
"methyl 2,2,2-trimethoxyacetate,” and it is presumed that this was a typographical error in the
user's request. Researchers, scientists, and drug development professionals should treat this
information as a safety reference for the specified compound, exercising due diligence and
caution.

This technical guide offers a comprehensive overview of the safety and handling precautions
for methyl trimethylacetate, a highly flammable and harmful chemical. The following sections
detall its hazards, exposure controls, and emergency procedures to ensure its safe use in a
laboratory environment.

GHS Hazard Classification and Identification

Methyl trimethylacetate is classified as a hazardous substance under the Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals. It is crucial to understand these
classifications to implement appropriate safety measures.

GHS Classification:
o Flammable Liquids: Category 2 (H225: Highly flammable liquid and vapor)[1]

e Acute Toxicity, Oral: Category 4 (H302: Harmful if swallowed)
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Signal Word: Danger

Hazard Pictograms:

e Flame (GHS02)

o Exclamation Mark (GHSOQ7)

Hazard Statements:

e H225: Highly flammable liquid and vapor.[1]
e H302: Harmful if swallowed.

Precautionary Statements: A comprehensive list of precautionary statements can be found in
the safety data sheet and includes measures for prevention, response, storage, and disposal.

[1]

Physicochemical and Toxicological Data

A summary of the key quantitative data for methyl trimethylacetate is presented in the table
below for easy reference and comparison.
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Property

Value

Reference

Physical State

Liquid

Appearance Clear, colorless liquid [2]
Molecular Formula C6H1202

Molecular Weight 116.16 g/mol

Boiling Point 101 °C (214 °F)

Flash Point 6 °C (42.8 °F) - closed cup

Density 0.873 g/mL at 25 °C [3]

Vapor Pressure

33.9 mmHg at 20 °C

[2]

LD50 Oral (Rat)

1563 mg/kg

[1]

LD50 Dermal (Rat)

>2000 mg/kg

[1]

Carcinogenicity

Not classified as a carcinogen

by IARC, NTP, or OSHA.

Safe Handling and Experimental Protocols

Adherence to strict experimental protocols is paramount when working with methyl
trimethylacetate to minimize exposure and prevent accidents.

Engineering Controls

o Ventilation: Work with methyl trimethylacetate should be conducted in a well-ventilated area,
preferably within a chemical fume hood to minimize inhalation of vapors.[1] Explosion-proof
electrical, ventilating, and lighting equipment must be used.[1]

o Grounding: To prevent the buildup of static electricity, which can ignite flammable vapors, all
containers and receiving equipment must be grounded and bonded.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory for all personnel handling methyl trimethylacetate.
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e Eye and Face Protection: Chemical safety goggles are required. In situations with a higher
risk of splashing, a face shield should be worn in addition to goggles.

» Hand Protection: Chemical-resistant gloves, such as butyl rubber, should be worn.[4] It is
essential to inspect gloves for any signs of degradation before use.

o Skin and Body Protection: A lab coat or chemical-resistant apron should be worn. In cases of
potential significant exposure, flame-retardant antistatic protective clothing is recommended.

» Respiratory Protection: If working outside of a fume hood or in an area with inadequate
ventilation, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[4]

General Handling Precautions

o Keep away from heat, sparks, open flames, and hot surfaces. No smoking is permitted in the
handling area.[1]

Use only non-sparking tools to prevent ignition of flammable vapors.[1]

Avoid contact with skin and eyes.[4]

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.

Storage and Disposal

Proper storage and disposal are critical to maintaining a safe laboratory environment.

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area designated for
flammable liquids.[1][4]

o Keep away from incompatible materials such as oxidizing agents.[1]

e The storage area should be locked to restrict access.[4]
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Disposal

Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.

Do not allow the product to enter drains.

Emergency Procedures

In the event of an emergency, prompt and appropriate action is crucial.

First Aid Measures

If Swallowed: Call a POISON CENTER or doctor immediately. Rinse mouth. Do NOT induce
vomiting.

If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with
water/shower.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Get medical advice/attention.

Fire-Fighting Measures

Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of
ignition and flash back.[1] Containers may explode when heated.[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1]
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Accidental Release Measures

e Personal Precautions: Evacuate personnel from the area. Remove all sources of ignition.
Wear appropriate personal protective equipment.[5]

o Environmental Precautions: Prevent product from entering drains.

e Methods for Cleaning Up: Absorb with liquid-binding material (e.g., sand, diatomite, acid
binders, universal binders, sawdust) and place in a suitable container for disposal.[5] Ensure
adequate ventilation.[5]

Visualized Workflows

To further clarify the safe handling procedures, the following diagrams illustrate the logical flow
of operations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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